Cas no 2229105-40-0 (1-(6-bromopyridin-2-yl)cyclobutylmethanol)

• Product Name: 1-(6-bromopyridin-2-yl)cyclobutylmethanol
• CAS No: 2229105-40-0
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 5818274
• PubChem ID: 165673625
• Update Time: 2025-06-12

1-(6-bromopyridin-2-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromopyridin-2-yl)cyclobutylmethanol
• EN300-2003415
• 2229105-40-0
• [1-(6-bromopyridin-2-yl)cyclobutyl]methanol

• Inchi： 1S/C10H12BrNO/c11-9-4-1-3-8(12-9)10(7-13)5-2-6-10/h1,3-4,13H,2,5-7H2
• InChI Key： LEXMHMPKVBRHRG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2(CO)CCC2)=N1

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(6-bromopyridin-2-yl)cyclobutylmethanol

Introduction to 1-(6-bromopyridin-2-yl)cyclobutylmethanol (CAS No: 2229105-40-0)

The compound 1-(6-bromopyridin-2-yl)cyclobutylmethanol, identified by the CAS number 2229105-40-0, represents a significant advancement in the realm of pharmaceutical and biochemical research. This molecule, featuring a cyclobutylmethanol moiety linked to a brominated pyridine ring, has garnered attention due to its unique structural properties and potential applications in drug discovery. The combination of a cycloalkyl group with a heterocyclic aromatic system offers a versatile scaffold for further chemical modifications, making it a valuable intermediate in the synthesis of novel therapeutic agents.

In recent years, the exploration of pyridine derivatives has been extensively studied for their pharmacological significance. The bromine substituent at the 6-position of the pyridine ring enhances the electrophilicity of the molecule, facilitating reactions such as Suzuki-Miyaura cross-coupling, which is pivotal in constructing complex organic frameworks. This property has made 1-(6-bromopyridin-2-yl)cyclobutylmethanol a preferred building block in medicinal chemistry. The cyclobutylmethanol group introduces steric and electronic features that can influence binding interactions with biological targets, thereby modulating activity profiles.

One of the most compelling aspects of this compound is its potential role in developing small-molecule inhibitors for various diseases. The pyridine ring is a common pharmacophore found in numerous FDA-approved drugs, owing to its ability to interact with biological macromolecules through hydrogen bonding and hydrophobic effects. By integrating this motif with a cyclobutylmethanol backbone, researchers can design molecules with enhanced solubility and metabolic stability. Such characteristics are crucial for improving drug bioavailability and reducing off-target effects.

Recent studies have highlighted the utility of 1-(6-bromopyridin-2-yl)cyclobutylmethanol in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The brominated pyridine moiety allows for selective targeting of specific kinase domains, while the cyclobutylmethanol group can be further functionalized to optimize binding affinity. For instance, modifications at the hydroxymethyl position could introduce additional hydrogen bonding interactions or alter lipophilicity, fine-tuning the compound's pharmacokinetic properties.

The compound's versatility extends to its application in material science and agrochemical research. The bromine atom serves as a handle for further derivatization, enabling the creation of polymers or surface-modified materials with tailored properties. In agrochemistry, pyridine derivatives are widely used as intermediates in the synthesis of herbicides and pesticides. The structural features of 1-(6-bromopyridin-2-yl)cyclobutylmethanol make it a promising candidate for developing next-generation agrochemicals that are more effective and environmentally sustainable.

Advances in computational chemistry have further enhanced the understanding of 1-(6-bromopyridin-2-yl)cyclobutylmethanol's reactivity and binding mechanisms. Molecular modeling studies have revealed insights into how different substituents on the pyridine ring influence electronic distributions and steric hindrance. These insights are invaluable for designing analogs with improved potency and selectivity. Additionally, high-throughput screening (HTS) techniques have been employed to rapidly assess the biological activity of this compound and its derivatives, accelerating the drug discovery process.

The synthesis of 1-(6-bromopyridin-2-yl)cyclobutylmethanol involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include bromination of a pyridine precursor followed by nucleophilic substitution with a cyclobutylmagnesium halide intermediate. These reactions require precise control over reaction conditions to ensure high yields and purity. Advances in catalytic systems have also enabled more efficient synthetic routes, reducing waste and improving sustainability.

In conclusion, 1-(6-bromopyridin-2-yl)cyclobutylmethanol (CAS No: 2229105-40-0) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and agrochemistry. Its unique structural features make it an excellent scaffold for designing novel bioactive molecules. As research continues to uncover new applications for this compound, its importance in advancing scientific and industrial innovation is undeniable.